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Abstract

This guide provides a comprehensive overview and detailed protocols for the stripping of metal
ions from a loaded Trinonylamine (TNA) organic solvent phase. Trinonylamine, a tertiary
amine, is a widely used extractant in hydrometallurgical circuits for the selective recovery of
metals such as uranium, vanadium, cobalt, and zinc. The stripping stage, which involves
transferring the extracted metal ion from the organic phase to a new aqueous phase, is a
critical step for metal recovery and solvent regeneration. This document elucidates the
underlying chemical mechanisms, details the critical parameters influencing stripping efficiency,
and provides validated, step-by-step laboratory protocols for researchers and process
engineers.

Introduction: The Role of Stripping in Solvent
Extraction

Solvent extraction (SX) is a powerful separation technique used to purify and concentrate metal
ions from aqueous solutions.[1] The overall process involves two primary stages: extraction
and stripping.
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o Extraction: The target metal ion is selectively transferred from an aqueous feed solution to an
immiscible organic phase containing an extractant. In this case, Trinonylamine (TNA) acts
as an anion exchanger, complexing with the metal anion.

» Stripping (Back-Extraction): This is the reverse of extraction.[2] The metal-loaded organic
phase is contacted with a new aqueous solution (the stripping solution or "strippant"), which
breaks the metal-extractant complex. This regenerates the organic solvent for reuse and
produces a concentrated, purified metal solution known as the pregnant strip solution.

Effective stripping is paramount for the economic viability and environmental sustainability of
any SX circuit. It ensures high metal recovery and minimizes the need for costly solvent
replacement.

The Chemical Mechanism of Stripping from TNA

Trinonylamine is a basic extractant that operates via an anion exchange mechanism. During
extraction from an acidic medium (e.g., sulfuric or hydrochloric acid), the amine is first
protonated. This protonated amine then exchanges its anion with a negatively charged metal
complex from the aqueous phase.

Extraction Reaction (Example with Uranium Sulfate): 2(R3N)2H2S0a4 (org) + UO2(S0a4)3%~ (aq)
= [(R3N)2H]aUO2(S0a4)s (org) + 2S042~ (aq)

Stripping is achieved by shifting this equilibrium back to the left. This is typically accomplished
by fundamentally altering the chemical conditions to favor the dissociation of the metal-amine
complex. The primary mechanisms are:

e pH Swing (Neutralization): By introducing a basic or neutral stripping solution (e.g., sodium
carbonate, ammonia), the protonated amine is neutralized.[3] This destroys its ability to act
as an anion exchanger, forcing the release of the metal complex back into the aqueous
phase.

» High lonic Strength/Displacement: Using a solution with a high concentration of a competing
anion (e.g., concentrated HCI or NaCl) can displace the metal complex from the amine
through mass action.
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» Precipitation: In some cases, the stripping agent reacts directly with the metal ion to form an
insoluble precipitate, which is then separated.

The choice of stripping agent is dictated by the specific metal being recovered, downstream
processing requirements, and overall process economics.[3]

Key Factors Influencing Stripping Efficiency

Optimizing the stripping process requires careful control over several experimental parameters.

Stripping Agent Selection & Concentration: The type and concentration of the stripping agent
are the most critical factors. For instance, sodium carbonate is highly effective for uranium
stripping as it forms stable aqueous uranyl carbonate complexes.[4][5] Ammonia is often
used for vanadium.[6] Increasing the concentration of the strippant generally improves
efficiency up to a certain point, after which the benefit may plateau.[4]

pH of the Stripping Solution: The pH directly controls the protonation state of the TNA. For
pH swing mechanisms, maintaining the correct pH is essential to ensure the amine is
deprotonated, facilitating metal release.[7][8]

Temperature: The effect of temperature is system-dependent. In some cases, increasing the
temperature can enhance stripping kinetics and efficiency.[1][9] However, for certain
systems, higher temperatures can negatively impact stripping, possibly due to solvent
degradation or shifts in equilibrium.[10] It is crucial to determine the optimal temperature
empirically.

Organic/Aqueous (O/A) Phase Ratio: This ratio determines the theoretical maximum
concentration of the metal in the pregnant strip solution. A lower O/A ratio (e.g., 1:1 or 1:2)
generally favors more complete stripping in a single stage but results in a more dilute
product solution. Higher O/A ratios (e.g., 4:1) can produce a more concentrated strip solution
but may require multiple stages for complete recovery.[1]

Contact Time & Mixing Intensity: Sufficient time and vigorous mixing are required to ensure
maximum mass transfer between the organic and aqueous phases. The system should be
mixed until equilibrium is reached, which is typically determined by measuring the metal
concentration in the aqueous phase at different time intervals.[10]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www-pub.iaea.org/MTCD/Publications/PDF/trs359_web.pdf
https://www.researchgate.net/figure/Effect-of-Na2CO3-concentration-on-stripping-of-uranium_fig9_280314411
https://www.cleanteqwater.com/wp-content/uploads/2020/10/2011-extraction-uranium-acidic-saline-environments.pdf
https://www.researchgate.net/publication/289802893_Comprehensive_recovery_of_vanadium_and_molybdenum_from_ammonia_leaching_residue_of_spent_catalyst
https://www.researchgate.net/figure/Effect-of-Na2CO3-concentration-on-stripping-of-uranium_fig9_280314411
http://archive.sciendo.com/AEP/aep.2017.43.issue-2/aep-2017-0014/aep-2017-0014.pdf
https://pubmed.ncbi.nlm.nih.gov/26706930/
https://doi.nrct.go.th/admin/doc/doc_578875.pdf
https://www.mdpi.com/2305-6304/12/7/494
https://www.tsijournals.com/articles/uraniumstripping-fromloaded-synergic-solvent-by-sodiumcarbonate-using-pulsed-column.pdf
https://doi.nrct.go.th/admin/doc/doc_578875.pdf
https://www.tsijournals.com/articles/uraniumstripping-fromloaded-synergic-solvent-by-sodiumcarbonate-using-pulsed-column.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all
organic solvents and corrosive stripping agents with care.

Protocol 1: Stripping of Uranium from Loaded TNA
using Sodium Carbonate

This protocol is highly effective for recovering uranium, which forms stable and soluble anionic
carbonate complexes.[3][10]

Reagents & Equipment:

Uranium-loaded TNA solvent (e.g., 5% TNA in kerosene)
e Sodium Carbonate (Na2COs) solution (1.0 M)

e Separatory funnels (250 mL)

e Mechanical shaker

e pH meter

o Beakers, graduated cylinders

e Analytical instrument for uranium quantification (e.g., ICP-MS, UV-Vis Spectrophotometer)
[11][12]

Procedure:

o Preparation: Prepare a 1.0 M sodium carbonate solution by dissolving 105.99 g of Na2COs in
deionized water to a final volume of 1 L.

e Phase Contact: Accurately measure 50 mL of the uranium-loaded TNA solvent and 50 mL of
the 1.0 M NazCOs stripping solution into a 250 mL separatory funnel (O/A ratio = 1:1).
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e Mixing: Place the separatory funnel on a mechanical shaker and agitate vigorously for 10
minutes to ensure thorough mixing and mass transfer.

o Scientist's Note: A contact time of 2-5 minutes is often sufficient to reach equilibrium, but
10 minutes ensures completeness.[10]

o Phase Separation: Allow the phases to separate completely. This may take 5-15 minutes.
The lower density organic phase will be on top, and the aqueous pregnant strip solution will
be at the bottom.

o Sample Collection: Carefully drain the lower agueous phase into a clean, labeled beaker.
Then, drain the stripped organic phase into a separate beaker.

e Quantification:

o Take a precise aliquot from the initial loaded organic, the final aqueous phase, and the
stripped organic phase.

o Analyze the uranium concentration in all three samples using a calibrated analytical
instrument.

 Calculation of Stripping Efficiency: Stripping Efficiency (%) = (Mass of U in Aqueous Phase /
Initial Mass of U in Organic Phase) * 100

o Self-Validation: The mass balance should be checked. The initial mass of uranium in the
loaded organic should equal the sum of the mass in the stripped organic and the pregnant
agueous strip solution.

Protocol 2: Stripping of Vanadium from Loaded TNA
using Ammonia Solution

Ammonia solutions are commonly used to strip vanadium, often precipitating it as ammonium
metavanadate.[6][13]

Reagents & Equipment:

e Vanadium-loaded TNA solvent
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Ammonium Hydroxide (NH4OH) solution (e.g., 10% w/v)

Separatory funnels, mechanical shaker

pH meter

Analytical instrument for vanadium quantification (e.g., ICP-OES)

Procedure:

Preparation: Prepare the stripping solution by diluting concentrated ammonium hydroxide to
the desired concentration (e.g., 10%).

e Phase Contact: Combine the vanadium-loaded organic phase and the ammonia stripping
solution in a separatory funnel at a predetermined O/A ratio (e.g., 1:1).

e Mixing: Agitate for 15-20 minutes. The stripping of vanadium can be kinetically slower than
that of uranium.

o Phase Separation: Allow the phases to disengage.
o Sample Collection: Carefully separate the agueous and organic phases.

o Quantification: Analyze the vanadium concentration in the initial loaded organic, the stripped
organic, and the aqueous phase to determine the stripping efficiency as described in
Protocol 4.1.

Data Presentation & Visualization

Effective data management is key to process optimization. Summarize results in a clear,
tabular format.

Table 1: Effect of Stripping Agent Concentration on Uranium Recovery
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. . Stripping
Stripping Concentrati . Contact o
O/A Ratio ) . Efficiency Notes
Agent on (M) Time (min)
(%)
Incomplete
Na2COs 0.1 1:1 10 85.2 L
stripping.
Highly
Naz2COs 0.5 1:1 10 97.8 :
effective.
Near-
Naz2COs3 1.0 1:1 10 >99.5 complete

stripping.[4]

| Na2COs | 1.5 | 1:1 | 10 | >99.5 | No significant improvement over 1.0 M. |

Workflow and Mechanism Diagrams

Visualizing the process flow and chemical interactions aids in understanding the system

dynamics.
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Caption: General workflow for the stripping of metal ions from a loaded organic solvent.
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Caption: Chemical equilibrium of TNA-Uranium complex during extraction and stripping.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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o To cite this document: BenchChem. [Application Notes & Protocols: Stripping of Metal lons
from a Loaded Trinonylamine Solvent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295302/docs#application-notes-protocols-stripping-
of-metal-ions-from-a-loaded-trinonylamine-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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